Cas no 1019132-74-1 (N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine
• CAS No: 1019132-74-1
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• MDL: MFCD14831899
• CID: 5229854
• PubChem ID: 20898966
• Update Time: 2026-03-07

N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine
• 4-Pyrimidinamine, N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)-

• MDL： MFCD14831899
• Inchi： 1S/C20H21N3O/c1-13-6-5-7-16(10-13)17-12-20(22-15(3)21-17)23-18-11-14(2)8-9-19(18)24-4/h5-12H,1-4H3,(H,21,22,23)
• InChI Key： IRMCDDKNQRGCTD-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=CC(C)=C2)=CC(NC2=CC(C)=CC=C2OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine

Comprehensive Overview of N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine (CAS No. 1019132-74-1)

The compound N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine (CAS No. 1019132-74-1) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a methoxy-methylphenyl group and a methylphenyl-pyrimidine core, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or intermediate in synthetic chemistry, aligning with the growing demand for small-molecule therapeutics.

In recent years, the scientific community has focused on structure-activity relationship (SAR) studies involving N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine. This compound’s heterocyclic framework is analogous to several FDA-approved drugs, sparking investigations into its bioavailability and metabolic stability. With the rise of precision medicine, such molecules are scrutinized for their potential in targeted cancer therapies or inflammatory disease modulation, topics frequently searched in academic and industry databases.

The synthesis of CAS 1019132-74-1 typically involves multi-step cross-coupling reactions, leveraging palladium catalysis or microwave-assisted techniques—methods trending in green chemistry discussions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity, a critical factor for high-throughput screening (HTS) in drug development. Notably, its logP and solubility profile suggest compatibility with lipid-based formulations, a hot topic in drug delivery optimization.

Beyond pharmaceuticals, N-(2-methoxy-5-methylphenyl)-2-methyl-6-(3-methylphenyl)pyrimidin-4-amine may find utility in organic electronics due to its conjugated π-system. Searches for organic semiconductors and photovoltaic materials often highlight similar scaffolds, reflecting interdisciplinary interest. Regulatory-wise, the compound is not listed under restricted categories, but compliance with REACH and GMP standards remains essential for commercial use.

As the demand for novel bioactive compounds surges, CAS 1019132-74-1 exemplifies how tailored molecular design addresses unmet needs in life sciences. Its patent landscape and derivative applications are actively monitored, making it a recurring keyword in SciFinder and PubChem queries. Future research may explore its cocrystallization with coformers to enhance physicochemical properties—a strategy gaining traction in formulation science.